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Compound of Interest

Compound Name:
2-Chloro-6-(2,5-

dichlorophenyl)phenol

CAS No.: 67651-38-1

Cat. No.: B13349135

Get Quote

Executive Summary
2-Chloro-6-(2,5-dichlorophenyl)phenol is a halogenated aromatic compound structurally

related to polychlorinated biphenyls (PCBs) and chlorophenols.[1][2] Due to its high chlorine

content, phenolic moiety, and biphenyl backbone, it presents significant environmental

persistence and toxicity risks.

Immediate Action Required:

Do NOT dispose of down the drain (Sanitary Sewer).

Do NOT mix with non-halogenated solvents (e.g., acetone, ethanol) unless necessary for

cleaning.[1]

Disposal Method: High-temperature incineration via a licensed hazardous waste facility.[1]

Waste Stream: Segregated Halogenated Organic.[1]
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Chemical Profile & Hazard Assessment
Before handling waste, verify the chemical identity to ensure this protocol applies.

Property Description

Chemical Name 2-Chloro-6-(2,5-dichlorophenyl)phenol

Chemical Class Halogenated Biphenyl / Chlorophenol

Molecular Formula C₁₂H₇Cl₃O

Structure

A phenol ring with a chlorine at the 2-position

and a 2,5-dichlorophenyl group at the 6-position.

[1][2][3][4][5][6][7][8][9][10][11]

Physical State Solid (crystalline) or solution.[1]

Key Hazards

Corrosive (Phenol derivative), Aquatic Toxicity

(Acute & Chronic), Persistent (Halogenated

aromatic).[1]

Mechanism of Toxicity & Environmental Impact
Phenolic Toxicity: Like other chlorophenols, this compound can uncouple oxidative

phosphorylation and cause severe skin/mucous membrane burns.

Bioaccumulation: The lipophilic biphenyl backbone facilitates accumulation in adipose tissue,

similar to PCBs.

Thermal Stability: Improper incineration (at low temperatures) can lead to the formation of

Polychlorinated Dibenzofurans (PCDFs) or Dioxins, which are orders of magnitude more

toxic than the parent compound.

Personal Protective Equipment (PPE) Matrix
Treat this substance as a high-hazard research chemical. Standard lab coats are insufficient for

concentrated handling.[1]
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PPE Type Specification Rationale

Gloves (Primary) Nitrile (Double Gloved) or Viton

Chlorinated aromatics can

permeate standard latex.[1]

Double gloving provides a

breakthrough buffer.[1]

Eye Protection Chemical Splash Goggles

Safety glasses do not protect

against corrosive vapors or

splashes.[1]

Respiratory Fume Hood (Mandatory)

Prevent inhalation of dust or

aerosols.[1][12][13] If outside

hood, use N95/P100 with

organic vapor cartridge.[1]

Clothing
Impervious Apron + Tyvek

Sleeves

Phenolic compounds absorb

rapidly through skin; standard

cotton lab coats offer limited

protection against saturation.

[1]

Disposal Workflow & Decision Tree
This workflow ensures "Cradle-to-Grave" compliance, preventing environmental release and

regulatory violations.[1]

Step-by-Step Protocol
Phase 1: Segregation[1]

Isolate: Do not mix this waste with general organic waste (e.g., "Red Can" waste) or

oxidizers.[1]

Stream Selection:

Solid Waste: Contaminated gloves, weighing boats, and pure solid chemical.

Liquid Waste: Mother liquors or stock solutions.[1] Must be compatible with halogenated

solvents (e.g., Dichloromethane).[1]
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Phase 2: Containerization[1]
Container Type: Use HDPE (High-Density Polyethylene) or Glass containers.[1] Avoid LDPE

or non-fluorinated plastics for long-term storage of concentrated solutions.[1]

Headspace: Leave at least 10% headspace to prevent over-pressurization.[1]

Secondary Containment: Store the waste container inside a secondary tray to catch potential

leaks.

Phase 3: Labeling[1]
Standard Tag: Attach the hazardous waste tag immediately upon the first addition of waste.

Specific Constituents: Clearly write: "2-Chloro-6-(2,5-dichlorophenyl)phenol".

Hazard Checkboxes: Mark "Toxic" and "Corrosive".[1]

Special Note: Add a comment: "Halogenated Biphenyl - Incinerate Only".

Phase 4: Final Disposal[1]
Destruction: The waste must be sent to a facility capable of High-Temperature Incineration

(>1200°C) with a residence time >2 seconds.[1] This is critical to destroy the biphenyl ring

and prevent dioxin formation.

Regulatory Hand-off: Contact your institution's EHS (Environmental Health & Safety) for

pickup.[1]

Visual Disposal Logic
The following diagram illustrates the decision logic for disposing of this specific chemical.
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Waste Generation:
2-Chloro-6-(2,5-dichlorophenyl)phenol

Determine Physical State

Solid Waste
(Pure solid, gloves, wipes)

Solid

Liquid Waste
(Solutions, mother liquor)

Liquid

Container: Wide-Mouth HDPE
Double-bagged

Container: Glass or Fluorinated HDPE
Segregate as 'Halogenated'

Labeling:
Name, CAS (if avail), 'Toxic', 'Corrosive'

Note: 'Halogenated Biphenyl'

Storage:
Satellite Accumulation Area

Secondary Containment

EHS / Waste Contractor Pickup

Final Destruction:
High-Temp Incineration (>1200°C)

(Prevents Dioxin Formation)

Click to download full resolution via product page
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Caption: Decision tree for the segregation, packaging, and destruction of halogenated biphenyl

waste.

Spill Management Protocol
In the event of a spill, immediate containment is necessary to prevent surface contamination

and volatilization.

Evacuate & Ventilate: If the spill is outside a fume hood (>100 mg), evacuate the immediate

area.

PPE Up: Don nitrile gloves (double layer), goggles, and lab coat before re-entering.[1]

Containment:

Solids: Cover with wet paper towels (to prevent dust) and carefully scoop into a waste jar.

[1]

Liquids: Absorb with vermiculite, bentonite, or a commercial "Organic/Solvent" spill kit. Do

not use paper towels alone for large liquid spills as they may increase surface area for

evaporation.

Decontamination: Scrub the surface with a soap/water solution followed by an isopropanol

wipe.[1] Place all cleanup materials into the Solid Hazardous Waste container.

Regulatory Compliance (RCRA & TSCA)[1]
While this specific isomer may not be listed under a specific RCRA "U" or "P" code, it is

regulated by characteristic and class.

RCRA Classification:

Likely D000 (Unlisted Hazardous Waste) or State-Regulated Halogenated Waste.[1]

If the waste solution contains halogenated solvents (e.g., Methylene Chloride), it may

trigger F001/F002 codes.

TSCA (Toxic Substances Control Act):
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While "PCBs" are strictly defined as polychlorinated biphenyls (without the hydroxyl

group), hydroxylated PCBs are often treated with similar caution due to their persistence.

Best Practice: Manage this waste with the same stringency as TSCA-regulated PCB waste

to ensure environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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